Cas no 104961-47-9 (1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester)

104961-47-9 structure
Product Name:1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester
CAS No:104961-47-9
Molecular Formula:C18H17NO4S
Molecular Weight:343.39688372612
CID:1150049
1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester
- 1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-, methyl ester
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- InChIKey: SLTZWANUHXOYOE-UHFFFAOYSA-N
- Inchi: 1S/C18H17NO4S/c1-22-13-9-10-15-14(11-13)17(24(3)21)16(18(20)23-2)19(15)12-7-5-4-6-8-12/h4-11H,1-3H3
- SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C)=O)=C1C(OC)=O
Computed Properties
- Exact Mass: 343.08791
Experimental Properties
- PSA: 57.53
- Boiling Point: 497.5±37.0 °C(Predicted)
- Melting Point: 140-144 °C
- Density: 1.29±0.1 g/cm3(Predicted)
1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester Related Literature
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Fagr A. Shehata,Amer S. El-Kalliny,Mohamed S. Attia,Tarek A. Gad-Allah RSC Adv., 2023,13, 23421-23430
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Caitlin M. Crawford,Brenden R. Ortiz,Prashun Gorai,Vladan Stevanovic,Eric S. Toberer J. Mater. Chem. A, 2018,6, 24175-24185
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Pilar García-García,Alexandre Zagdoun,Christophe Copéret,Anne Lesage,Urbano Díaz,Avelino Corma Chem. Sci., 2013,4, 2006-2012
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Juhua Luo,Zhu Yan,Rongqi Liu,Jianguang Xu,Xu Wang RSC Adv., 2017,7, 23246-23254
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Christina Vakh,Aleksei Pochivalov,Anastasiia Podurets,Natalia Bobrysheva,Olga Osmolovskaya,Andrey Bulatov Analyst, 2019,144, 148-151
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Huang Huang,Zewen Wei,Yuanyu Huang,Deyao Zhao,Lianghong Zheng,Tianjing Cai,Mengxi Wu,Wei Wang,Xianfeng Ding,Zhuan Zhou,Quan Du,Zhihong Li,Zicai Liang Lab Chip, 2011,11, 163-172
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Jin Huang,Xiqu Wang,Allan J. Jacobson J. Mater. Chem., 2003,13, 191-196
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Mihaela Dascalu,Dorina M. Opris RSC Adv., 2015,5, 104516-104523
104961-47-9 (1H-Indole-2-carboxylic acid, 5-methoxy-3-(methylsulfinyl)-1-phenyl-,methyl ester) Related Products
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